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Compound of Interest

Compound Name: Fmoc-Gly-OH-15N

Cat. No.: B558011 Get Quote

In-Depth Technical Guide: Fmoc-Gly-OH-15N
This technical guide provides comprehensive information on Fmoc-Gly-OH-15N, a crucial

reagent for researchers, scientists, and professionals in drug development and proteomics. It

details the compound's properties, its application in solid-phase peptide synthesis (SPPS), and

includes a generalized experimental protocol.

Core Compound Data
Fmoc-Gly-OH-15N, also known as N-(9-Fluorenylmethoxycarbonyl)-glycine-15N, is a stable

isotope-labeled amino acid derivative. The incorporation of the nitrogen-15 isotope makes it an

invaluable tool for quantitative proteomics and biomolecular NMR studies.
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Property Value References

CAS Number 125700-33-6 [1][2][3][4]

Molecular Weight 298.30 g/mol [1]

Synonyms
Fmoc-glycine-15N, N-Fmoc-

glycine-15N

Appearance White to off-white solid

Isotopic Purity Typically ≥98 atom % 15N

Applications

Peptide synthesis, MS-based

protein quantitation,

Biomolecular NMR

Experimental Protocols: Application in Solid-Phase
Peptide Synthesis (SPPS)
Fmoc-Gly-OH-15N is utilized in the Fmoc/tBu strategy of solid-phase peptide synthesis. The

following is a generalized protocol for the incorporation of an Fmoc-protected amino acid, such

as Fmoc-Gly-OH-15N, into a growing peptide chain on a solid support resin.

Materials:

Fmoc-protected amino acid (e.g., Fmoc-Gly-OH-15N)

Solid support resin (e.g., Wang resin for C-terminal carboxylic acid, Rink Amide resin for C-

terminal amide)

N,N-Dimethylformamide (DMF)

Deprotection solution: 20% piperidine in DMF

Coupling reagents: e.g., HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium

hexafluorophosphate) or HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-

b]pyridinium 3-oxid hexafluorophosphate)
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Base: N,N-Diisopropylethylamine (DIPEA) or N-methylmorpholine (NMM)

Washing solvents: Dichloromethane (DCM), Methanol (MeOH)

Cleavage cocktail: e.g., 95% Trifluoroacetic acid (TFA), 2.5% water, 2.5% Triisopropylsilane

(TIS)

Cold diethyl ether

Methodology:

Resin Swelling: The solid support resin is swelled in a suitable solvent, typically DMF or

DCM, for 30-60 minutes to ensure optimal reaction conditions.

Fmoc Deprotection: The N-terminal Fmoc protecting group of the resin-bound peptide is

removed by treating the resin with a 20% piperidine in DMF solution for approximately 15-30

minutes. This exposes a free amine for the subsequent coupling step. The resin is then

thoroughly washed with DMF to remove residual piperidine.

Amino Acid Coupling: The Fmoc-Gly-OH-15N is pre-activated by dissolving it with a coupling

reagent (e.g., HBTU) and a base (e.g., DIPEA) in DMF. This activated amino acid solution is

then added to the resin with the free amine. The coupling reaction proceeds for 1-4 hours at

room temperature. The completion of the reaction can be monitored using a Kaiser test.

Washing: Following the coupling reaction, the resin is washed extensively with DMF and

DCM to remove excess reagents and byproducts.

Chain Elongation: Steps 2-4 are repeated for each subsequent amino acid to be added to

the peptide sequence.

Final Deprotection: Once the desired peptide sequence is assembled, the final Fmoc group

is removed using the deprotection solution.

Cleavage and Global Deprotection: The synthesized peptide is cleaved from the resin, and

any side-chain protecting groups are simultaneously removed by treating the resin with a

cleavage cocktail (e.g., TFA/TIS/H₂O) for 2-3 hours.
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Peptide Precipitation and Isolation: The cleaved peptide is precipitated from the cleavage

solution using cold diethyl ether. The crude peptide is then typically purified by reverse-phase

high-performance liquid chromatography (RP-HPLC).

Visualizations
The following diagrams illustrate the key workflows in the application of Fmoc-Gly-OH-15N.
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Resin Preparation

Synthesis Cycle (Repeat for each Amino Acid) Final Steps
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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